Cas no 1250130-95-0 (3-(4-ethoxyphenyl)-3-hydroxypropanoic acid)

• Product Name: 3-(4-ethoxyphenyl)-3-hydroxypropanoic acid
• CAS No: 1250130-95-0
• MF: C₁₁H₁₄O₄
• MW: 210.226463794708
• CID: 6169503
• PubChem ID: 62395646
• Update Time: 2025-06-14

3-(4-ethoxyphenyl)-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-ethoxyphenyl)-3-hydroxypropanoic acid
• 1250130-95-0
• EN300-1848829
• AKOS011682995

• Inchi： 1S/C11H14O4/c1-2-15-9-5-3-8(4-6-9)10(12)7-11(13)14/h3-6,10,12H,2,7H2,1H3,(H,13,14)
• InChI Key： FPTNPVDNNCBGQM-UHFFFAOYSA-N
• SMILES： OC(CC(=O)O)C1C=CC(=CC=1)OCC

Computed Properties

• Exact Mass: 210.08920892g/mol
• Monoisotopic Mass: 210.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 66.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on 3-(4-ethoxyphenyl)-3-hydroxypropanoic acid

Recent Advances in the Study of 3-(4-ethoxyphenyl)-3-hydroxypropanoic acid (CAS: 1250130-95-0)

3-(4-ethoxyphenyl)-3-hydroxypropanoic acid (CAS: 1250130-95-0) is a compound of growing interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a key intermediate in the synthesis of bioactive molecules and its role in modulating various biological pathways. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its chemical properties, synthesis methods, and potential therapeutic applications.

One of the most significant advancements in the study of 3-(4-ethoxyphenyl)-3-hydroxypropanoic acid is its application in the development of novel anti-inflammatory agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory effects on cyclooxygenase-2 (COX-2), a key enzyme involved in inflammatory responses. The study utilized a combination of molecular docking and in vitro assays to elucidate the structure-activity relationship (SAR) of these derivatives, providing valuable insights for future drug design.

In addition to its anti-inflammatory properties, 3-(4-ethoxyphenyl)-3-hydroxypropanoic acid has also been investigated for its potential role in metabolic disorders. A recent preprint on bioRxiv reported that this compound can modulate the activity of peroxisome proliferator-activated receptors (PPARs), which are critical regulators of lipid metabolism. The findings suggest that 3-(4-ethoxyphenyl)-3-hydroxypropanoic acid could serve as a scaffold for developing new therapeutics for conditions such as diabetes and obesity.

The synthesis of 3-(4-ethoxyphenyl)-3-hydroxypropanoic acid has also seen notable improvements. A 2022 paper in Organic Letters described a highly efficient, one-pot synthesis method that achieves a yield of over 85%. This method employs a palladium-catalyzed coupling reaction, which significantly reduces the number of steps and improves the overall sustainability of the process. Such advancements are crucial for scaling up production and facilitating further research into the compound's applications.

Despite these promising developments, challenges remain in the clinical translation of 3-(4-ethoxyphenyl)-3-hydroxypropanoic acid. Pharmacokinetic studies indicate that the compound has limited bioavailability, which may hinder its therapeutic efficacy. However, ongoing research is exploring various formulation strategies, such as nanoparticle encapsulation and prodrug approaches, to overcome this limitation. Preliminary results from these studies are encouraging and warrant further investigation.

In conclusion, 3-(4-ethoxyphenyl)-3-hydroxypropanoic acid (CAS: 1250130-95-0) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its diverse biological activities and improved synthesis methods make it a valuable candidate for drug development. Future studies should focus on optimizing its pharmacokinetic properties and exploring its potential in combination therapies. As research progresses, this compound may pave the way for innovative treatments for inflammatory and metabolic diseases.